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Compound of Interest

Compound Name: 4-Methylpyrazolidin-3-one
CAS No.: 10234-74-9
Cat. No.: B12928793

Get Quote

Executive Summary

4-Methylpyrazolidin-3-one (CAS: 10234-74-9) is a versatile nitrogenous heterocycle serving
as a critical scaffold in the synthesis of bioactive bicyclic systems, MurA/MurB enzyme
inhibitors, and CNS-active agents. Unlike its planar pyrazolone counterparts, this saturated
pyrazolidinone ring offers defined stereochemistry at the C4 position, making it an invaluable
chiral building block for fragment-based drug discovery (FBDD).[1]

This guide outlines the controlled synthesis of 4-methylpyrazolidin-3-one, its regioselective
functionalization, and its application in generating bicyclic hydrazines (e.g., pyrazolo[1,2-

a]pyridazines).[1]

Molecule Profile & Properties[1][2][3][4][5][6][7]
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Property Specification
IUPAC Name 4-Methylpyrazolidin-3-one
CAS Number 10234-74-9
Molecular Formula CaHsN20
Molecular Weight 100.12 g/mol
Viscous oil (free base) or White crystalline solid
Appearance
(HCl salt)
N Soluble in water, ethanol, DMSO; Sparingly
Solubility ]
soluble in ether.[2]
- Free base is oxidation-sensitive (air). Store as
Stability

HCI salt under Argon.

1,2-Dinucleophile (N1/N2), C4-Chiral Center,

Key Functionality Lactam Carbonyl

Synthesis Protocol: The Methacrylate Route

Objective: Synthesize 4-methylpyrazolidin-3-one via the condensation of hydrazine hydrate
and methyl methacrylate. Mechanism: Michael addition followed by cyclization. Criticality:
Using methyl methacrylate (rather than crotonate) ensures the methyl group is positioned at C4
rather than C5.

Reagents & Equipment

e Precursor A: Methyl Methacrylate (99%, stabilized).[1]

Reagent B: Hydrazine Hydrate (80% or 100%).[1]

Solvent: Ethanol (Absolute).[1]

Catalyst: Sodium Ethoxide (21% wt in Ethanol) - Optional, accelerates cyclization.[1]

Equipment: 3-Neck Round Bottom Flask, Reflux Condenser, N2 Line, Rotary Evaporator.[1]
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Step-by-Step Methodology

e Setup: Purge a 500 mL 3-neck flask with Nitrogen. Add Hydrazine Hydrate (1.1 eq, 55 mmol)
and Ethanol (100 mL). Cool to 0°C.

o Addition: Dropwise add Methyl Methacrylate (1.0 eq, 50 mmol) over 30 minutes.

o Note: The reaction is exothermic. Maintain internal temperature <10°C to favor the Michael
addition over direct hydrazide formation.

e Cyclization:

o Allow the mixture to warm to room temperature (RT) and stir for 1 hour.

o Heat to reflux (78°C) for 4—6 hours.

o QC Check: Monitor by TLC (MeOH:DCM 1:9).[1] The starting ester spot should disappear.
o Workup (Free Base):

o Concentrate the reaction mixture under reduced pressure to remove ethanol and excess
hydrazine.

o The residue is often a viscous oil.

e Salt Formation (Recommended):

[¢]

Dissolve the crude oil in a minimum amount of dry Ethanol.

[e]

Add 4M HCI in Dioxane (1.1 eq) dropwise at 0°C.

o

Precipitate forms immediately. Filter and wash with cold diethyl ether.

[¢]

Yield: Typically 65-75% as the HCI salt.

Reaction Diagram
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Precursors

Methyl Methacrylate 0°C, EtOH

(CH2=C(Me)COOMe) w Reflux, -MeOH
Michael Adduct Cyclization 4-Methylpyrazolidin-3-one L . . y . . L
/ (Linear Hydrazino Ester) —CLycleation . (Cyclic) Fig 1: Regioselective synthesis of 4-methyl isomer via Michael Addition.

Hydrazine Hydrate
(N2H4-H20)

Click to download full resolution via product page

Functionalization & Pharmaceutical Applications

The 4-methylpyrazolidin-3-one scaffold is a "privileged structure" capable of divergent
synthesis.

N-Alkylation & Regioselectivity

The molecule possesses two nucleophilic nitrogens:
¢ N1 (Amide-like): Less nucleophilic, usually requires deprotonation (NaH/DMF).[1]
* N2 (Amine-like): More nucleophilic, reacts readily with alkyl halides or aldehydes.[1]

Protocol for N2-Functionalization (Reductive Amination):

Dissolve 4-methylpyrazolidin-3-one (1 eq) in DCE.

Add Aryl Aldehyde (1.0 eq) and NaBH(OAc)s (1.5 eq).[1]

Stir at RT for 12h.

Result: Selective N2-benzyl derivatives (common in CNS active analogs).

Synthesis of Bicyclic Pyrazolo-Pyridazines

Reacting the scaffold with 1,3-dihalides or succinic anhydride derivatives yields bicyclic
systems found in antibacterial agents (MurA inhibitors).
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Workflow:
e Acylation: React with succinic anhydride
Open chain acid.

e Ring Closure: Heat with Ac20 or Polyphosphoric Acid (PPA).[1]

e Product: 2-methyl-dihydro-1H-pyrazolo[1,2-a]pyridazine-5,8-dione.

Biological Mechanism: MurA Inhibition

Pyrazolidinone derivatives act as dual inhibitors of MurA and MurB (enzymes in bacterial cell
wall biosynthesis).[1][3] They mimic the transition state of the phosphoenolpyruvate (PEP)
transfer.

4-Methylpyrazolidin-3-one
Scaffold

N-Aryl derivatization|Bicyclic fusion \ 4-Cl-Phenyl addition

Divergent Applications

MurA/MurB Inhibition CNS Modulation Herbicidal Activity
(Antibacterial) (Dopamine/Serotonin uptake) (PPO Inhibition)

Fig 2: Pharmacological divergence of the pyrazolidinone scaffold.

Click to download full resolution via product page

Analytical Quality Control

To ensure the integrity of the intermediate for pharmaceutical use, the following QC parameters
are mandatory.
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Test Method Acceptance Criteria

Doublet at ~1.1 ppm (CHs),

Identity 1H-NMR (DMSO-de) Multiplets at 2.5-3.5 ppm (Ring
protons).
Purity HPLC (C18, H20/MeCN) > 98.0% (Area)

Confirm Methyl shift consistent

Regio-lsomer BBC-NMR with C4 (approx 12-15 ppm) vs
C5.
] < 0.5% (Critical for subsequent
Water Content Karl Fischer

anhydrous reactions)

Safety & Handling (MSDS Highlights)

e Hazards: Pyrazolidinones are potential skin sensitizers. Hydrazine residues are
carcinogenic.

e Storage: Hygroscopic. Store at -20°C under Argon/Nitrogen.

e Disposal: Incineration in a chemical combustor equipped with a scrubber (NOx generation).

[1]
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+ Chemical Properties:Advances in Heterocyclic Chemistry (2001).[1][5] "Pyrazol-3-ones, Part
1: Synthesis and Applications.” .[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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